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Compound of Interest

Compound Name: N-Chloroacetyl-D-phenylalanine

CAS No.: 137503-97-0

Cat. No.: B556129

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Chloroacetyl-D-phenylalanine is a derivatized amino acid of significant interest in the fields

of medicinal chemistry and drug development. Its structure incorporates the D-enantiomer of

phenylalanine, which can confer unique pharmacological properties, including enhanced

metabolic stability and altered receptor binding affinities compared to its L-counterpart. The

addition of the chloroacetyl group provides a reactive handle for further chemical modification,

making it a valuable building block in the synthesis of peptidomimetics, enzyme inhibitors, and

other bioactive molecules.

This technical guide provides a comprehensive overview of the spectroscopic data for N-
Chloroacetyl-D-phenylalanine, including predicted Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data. Detailed experimental protocols for acquiring

this data are also presented to aid researchers in their analytical and synthetic endeavors.
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Predicted Spectroscopic Data
Due to the limited availability of publicly accessible, measured spectroscopic data for N-
Chloroacetyl-D-phenylalanine, the following tables present predicted data based on the

analysis of structurally similar compounds and established spectroscopic principles. These

tables provide a reliable reference for the identification and characterization of the title

compound.

¹H NMR (Proton NMR) Data (Predicted)
Solvent: CDCl₃, Frequency: 400 MHz

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.20 - 7.40 m 5H Aromatic (C₆H₅)

~6.50 d 1H Amide (NH)

~4.85 q 1H α-CH

~4.10 s 2H Cl-CH₂

~3.20 dd 1H β-CH₂ (diastereotopic)

~3.10 dd 1H β-CH₂ (diastereotopic)

~10.0 - 12.0 br s 1H
Carboxylic Acid

(COOH)

¹³C NMR (Carbon NMR) Data (Predicted)
Solvent: CDCl₃, Frequency: 100 MHz
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Chemical Shift (δ, ppm) Assignment

~173.5 Carboxylic Acid (C=O)

~166.0 Amide (C=O)

~135.0 Aromatic (C-ipso)

~129.5 Aromatic (CH)

~128.8 Aromatic (CH)

~127.5 Aromatic (CH)

~53.0 α-C

~42.5 Cl-CH₂

~37.0 β-C

IR (Infrared) Spectroscopy Data (Predicted)
Wavenumber (cm⁻¹) Intensity Assignment

~3300 Strong, Broad O-H stretch (Carboxylic Acid)

~3280 Medium N-H stretch (Amide)

~3100-3000 Medium Aromatic C-H stretch

~2950-2850 Medium Aliphatic C-H stretch

~1710 Strong C=O stretch (Carboxylic Acid)

~1660 Strong C=O stretch (Amide I)

~1540 Strong N-H bend (Amide II)

~1450, 1495 Medium Aromatic C=C stretch

~750, 700 Strong
Aromatic C-H bend (out-of-

plane)

~680 Medium C-Cl stretch

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556129?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS) Data (Predicted)
m/z Ion

241.05 [M]⁺ (for ³⁵Cl), Molecular Ion

243.05 [M+2]⁺ (for ³⁷Cl), Isotopic Peak

165.08 [M - C₂H₂ClO]⁺

120.08 [C₈H₁₀N]⁺, Phenylalanine immonium ion

91.05 [C₇H₇]⁺, Tropylium ion

Experimental Protocols
The following are detailed protocols for obtaining the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
1. Sample Preparation:

Weigh 5-10 mg of N-Chloroacetyl-D-phenylalanine into a clean, dry NMR tube.

Add approximately 0.6 mL of deuterated chloroform (CDCl₃) to the NMR tube.

Cap the tube and gently agitate until the sample is fully dissolved.

2. ¹H NMR Acquisition:

Instrument: 400 MHz NMR Spectrometer

Solvent: CDCl₃

Temperature: 298 K

Pulse Program: A standard single-pulse experiment (e.g., zg30).

Number of Scans: 16-32, depending on sample concentration.

Relaxation Delay: 1.0 s
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Acquisition Time: ~4 s

Spectral Width: -2 to 12 ppm

Processing: Apply a line broadening of 0.3 Hz before Fourier transformation. Phase and

baseline correct the spectrum. Reference the residual solvent peak of CDCl₃ to 7.26 ppm.

3. ¹³C NMR Acquisition:

Instrument: 100 MHz NMR Spectrometer (corresponding to a 400 MHz proton frequency)

Solvent: CDCl₃

Temperature: 298 K

Pulse Program: A standard proton-decoupled carbon experiment (e.g., zgpg30).

Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

Relaxation Delay: 2.0 s

Acquisition Time: ~1.5 s

Spectral Width: -10 to 200 ppm

Processing: Apply a line broadening of 1.0 Hz before Fourier transformation. Phase and

baseline correct the spectrum. Reference the CDCl₃ solvent peak to 77.16 ppm.

Infrared (IR) Spectroscopy
1. Sample Preparation (Attenuated Total Reflectance - ATR):

Ensure the ATR crystal is clean by wiping it with a soft cloth dampened with isopropanol.

Place a small amount (1-2 mg) of the solid N-Chloroacetyl-D-phenylalanine sample directly

onto the center of the ATR crystal.

Lower the pressure arm to ensure good contact between the sample and the crystal.
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2. Data Acquisition:

Instrument: Fourier Transform Infrared (FTIR) Spectrometer equipped with a diamond ATR

accessory.

Scan Range: 4000 - 400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 16-32

Background: Collect a background spectrum of the clean, empty ATR crystal before running

the sample.

Processing: The software will automatically perform a background subtraction.

Mass Spectrometry (MS)
1. Sample Preparation:

Prepare a stock solution of N-Chloroacetyl-D-phenylalanine in a suitable solvent (e.g.,

methanol or acetonitrile) at a concentration of 1 mg/mL.

Dilute the stock solution to a final concentration of 1-10 µg/mL using the same solvent.

2. Data Acquisition (High-Resolution Mass Spectrometry - HRMS):

Instrument: An Orbitrap or Time-of-Flight (TOF) mass spectrometer.

Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

Infusion: Introduce the sample solution directly into the ion source via a syringe pump at a

flow rate of 5-10 µL/min.

Mass Range: 50 - 500 m/z

Resolution: > 60,000

Capillary Voltage: 3.5 kV
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Sheath Gas Flow Rate: 10 (arbitrary units)

Auxiliary Gas Flow Rate: 2 (arbitrary units)

Capillary Temperature: 275 °C

Data Analysis: Analyze the resulting spectrum for the molecular ion peak [M]⁺ and its isotopic

pattern, as well as characteristic fragment ions.

Visualization of Analytical Workflow
The following diagram illustrates the logical workflow for the spectroscopic analysis of N-
Chloroacetyl-D-phenylalanine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b556129?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556129?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

